molecular formula C16H14F3NO B8526388 N-(2,6-dimethylphenyl)-4-(trifluoromethyl)benzamide

N-(2,6-dimethylphenyl)-4-(trifluoromethyl)benzamide

Cat. No.: B8526388
M. Wt: 293.28 g/mol
InChI Key: SNDGWUHULNKTFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,6-dimethylphenyl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H14F3NO and its molecular weight is 293.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H14F3NO

Molecular Weight

293.28 g/mol

IUPAC Name

N-(2,6-dimethylphenyl)-4-(trifluoromethyl)benzamide

InChI

InChI=1S/C16H14F3NO/c1-10-4-3-5-11(2)14(10)20-15(21)12-6-8-13(9-7-12)16(17,18)19/h3-9H,1-2H3,(H,20,21)

InChI Key

SNDGWUHULNKTFD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)NC(=O)C2=CC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 25 g of 4-trifluoromethylbenzoyl chloride in tetrahydrofuran was added to 14.5 g of 2,6-dimethylaniline and 16.7 ml of triethylamine in tetrahydrofuran. The reaction was stirred at ambient temperature overnight, chilled, and filtered. The filtrate was evaporated in vacuo and the residue therefrom was dissolved in chloroform, washed sequentially with 1M hydrochloric acid, 1M sodium hydroxide, water, and a saturated sodium chloride solution, dried over sodium sulfate, filtered, and evaporated in vacuo. Crystallization from methanol provided the desired title product in 85% yield, m.p. 206-207° C.
Quantity
25 g
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reactant
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14.5 g
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reactant
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16.7 mL
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reactant
Reaction Step One
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0 (± 1) mol
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solvent
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0 (± 1) mol
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solvent
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